1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C17H19ClO3/c1-19-15-7-9-16(10-8-15)20-11-2-3-12-21-17-6-4-5-14(18)13-17/h4-10,13H,2-3,11-12H2,1H3
• InChI Key: DNQJCSYHDAEPML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCCOC2=CC(=CC=C2)Cl
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene is a chemical compound that has been used in scientific research for various purposes. It is also known by its chemical name, GW501516. This compound belongs to a class of chemicals known as selective androgen receptor modulators (SARMs). The compound has been used extensively in scientific research, and its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied in detail.

Mechanism of Action

1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene works by binding to and activating the peroxisome proliferator-activated receptor delta (PPARδ). This receptor is involved in the regulation of lipid metabolism, glucose homeostasis, and energy expenditure. The activation of PPARδ by 1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene leads to an increase in the expression of genes involved in fatty acid oxidation and glucose uptake, resulting in improved energy metabolism.
Biochemical and physiological effects:
1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene has been shown to have several biochemical and physiological effects. It has been shown to increase muscle fiber size, improve endurance, and increase the expression of genes involved in fatty acid oxidation. The compound has also been shown to improve insulin sensitivity and glucose uptake in skeletal muscle.

Advantages and Limitations for Lab Experiments

1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene has several advantages for lab experiments. It is a potent and selective activator of PPARδ, and it has been shown to have a high level of efficacy in various in vitro and in vivo models. However, the compound has some limitations, including its complex synthesis, high cost, and potential toxicity.

Future Directions

There are several future directions for research on 1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of the compound's potential use in the treatment of various diseases, including obesity, diabetes, and cardiovascular diseases. Additionally, further research is needed to investigate the potential long-term effects and safety of the compound.

Synthesis Methods

The synthesis of 1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene is a complex process that involves several steps. The compound is synthesized using a variety of chemical reactions, including Grignard reactions, Friedel-Crafts reactions, and nucleophilic substitutions. The synthesis of this compound is challenging, and it requires a high level of expertise in synthetic chemistry.

Scientific Research Applications

1-chloro-3-[4-(4-methoxyphenoxy)butoxy]benzene has been used extensively in scientific research for various purposes. It has been studied for its potential use in the treatment of various diseases, including obesity, diabetes, and cardiovascular diseases. The compound has also been used in research related to muscle growth, endurance, and performance enhancement.